2-phenoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide
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Description
2-phenoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications
Aldose Reductase Inhibition and Antioxidant Activity
Pyrido[1,2-a]pyrimidin-4-one derivatives, related to the core structure of 2-phenoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide, have been identified as selective aldose reductase inhibitors with micromolar to submicromolar activity. These compounds, bearing phenol or catechol moieties, also exhibit significant antioxidant properties. The activity is modulated by the presence of hydroxyl groups, emphasizing the importance of specific functional groups in the enzyme's pharmacophoric recognition. This research suggests potential applications in managing diabetic complications and oxidative stress-related diseases (La Motta et al., 2007).
Herbicidal Activity
The compound has been linked to the synthesis and activity of herbicidal agents, such as ZJ0273, a broad-spectrum herbicide for oilseed rape in China. Research into mono-labeled ZJ0273 variants with tritium and carbon-14 demonstrates the compound's utility in weed control and offers insights into its metabolism, mode of action, and environmental behavior (Yang et al., 2008). Additionally, novel N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides with herbicidal activity were synthesized, highlighting the structural flexibility and potential for targeted herbicidal design (Liu & Shi, 2014).
Antimicrobial and Anticancer Activities
Research into N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, which share a similar structural motif, has shown promising antimicrobial and anticancer activities. This indicates the potential for pyrimidine derivatives in therapeutic applications, underscoring the importance of structural variation in achieving desired biological outcomes (El-Sawy et al., 2013).
Properties
IUPAC Name |
2-phenoxy-N-(4-pyrimidin-2-yloxycyclohexyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-14(24-16-6-3-2-4-7-16)18(23)22-15-8-10-17(11-9-15)25-19-20-12-5-13-21-19/h2-7,12-15,17H,8-11H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDNPJENXOUCQMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCC(CC1)OC2=NC=CC=N2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.